Cas no 104097-35-0 (2-(naphthalen-2-yloxy)acetonitrile)

• Product Name: 2-(naphthalen-2-yloxy)acetonitrile
• CAS No: 104097-35-0
• MF: C₁₂H₉NO
• MW: 183.205962896347
• MDL: MFCD00245496
• CID: 126024
• PubChem ID: 1567745
• Update Time: 2024-11-03

2-(naphthalen-2-yloxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-(2-naphthalenyloxy)-
• (NAPHTHALEN-2-YLOXY)-ACETONITRILE
• 2-naphthalen-2-yloxyacetonitrile
• (2-Naphthyloxy)acetonitrile
• 2-(naphthalen-2-yloxy)acetonitrile
• SCHEMBL11026671
• AKOS000182307
• HMS1446P13
• 2-cyanomethoxy naphthalene
• 104097-35-0
• AB01151866-03
• 2-(2-naphthyloxy)acetonitrile
• Maybridge3_005623
• IDI1_017010
• 2-(2-naphthyloxy)ethanenitrile
• DTXSID50364442
• SR-01000634088-1
• CCG-44239
• NCGC00334134-01
• MS-7108
• F3097-5409
• CS-0215951
• D95173
• EN300-31468
• Z53793007
• SY067734
• MFCD00245496

• MDL： MFCD00245496
• Inchi： 1S/C12H9NO/c13-7-8-14-12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,8H2
• InChI Key： YVRXIVWRURPCRV-UHFFFAOYSA-N
• SMILES： O(CC#N)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 183.06847
• Monoisotopic Mass: 183.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.163
• Boiling Point: 356.1°C at 760 mmHg
• Flash Point: 150.2°C
• Refractive Index: 1.62
• PSA: 33.02
• LogP: 2.74218